Cas no 33209-25-5 (1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI))
33209-25-5 structure
Product Name:1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI)
CAS No:33209-25-5
MF:C8H10Cl2O2
MW:209.069800853729
CID:294108
PubChem ID:12501622
Update Time:2025-04-19
1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI)
- trans-(+)-1,2-Cyclohexanedicarbonyldichloride
- trans-1,2-cyclohexane dicarboxylic acid chloride
- YKZFIPRBWVEQBE-PHDIDXHHSA-N
- SCHEMBL11199862
- DTXSID90500564
- 33209-25-5
- (1R,2R)-Cyclohexane-1,2-dicarbonyl dichloride
-
- Inchi: 1S/C8H10Cl2O2/c9-7(11)5-3-1-2-4-6(5)8(10)12/h5-6H,1-4H2/t5-,6-/m1/s1
- InChI Key: YKZFIPRBWVEQBE-PHDIDXHHSA-N
- SMILES: ClC([C@@H]1CCCC[C@H]1C(=O)Cl)=O
Computed Properties
- Exact Mass: 208.0059
- Monoisotopic Mass: 208.0057849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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